Cas no 6575-00-4 (3,5-Dichlorobenzonitrile)

• Product Name: 3,5-Dichlorobenzonitrile
• CAS No: 6575-00-4
• MF: C₇H₃Cl₂N
• MW: 172.011419534683
• MDL: MFCD00000758
• CID: 46856
• PubChem ID: 81052
• Update Time: 2025-04-18

3,5-Dichlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichlorobenzonitrile
• 3,5-Dichlor-benzonitril
• 3,5-Dichloro-1-benzonitrile
• 3,5-dichlorobenzenecarbonitrile
• 3,5-Dichloro-benzonitrile
• Benzonitrile,3,5-dichloro
• dichlorobenzonitrile
• NSC 109596
• Benzonitrile, 3,5-dichloro-
• PUJSUOGJGIECFQ-UHFFFAOYSA-N
• NSC109596
• PubChem4752
• 3,5-dichlorobenzonitril
• KSC354E0L
• SBB055491
• CL8178
• CM13029
• AS02654
• WT81591
• TRA0042510
• ZB007242
• EN002
• UNII-EY25KS4R7X
• NSC-109596
• SB38160
• NS00035907
• 6575-00-4
• AS-14514
• CHEMBL51500
• W-104788
• EINECS 229-495-3
• AC-4362
• SCHEMBL633226
• FT-0614559
• EN300-97050
• CS-W017636
• MFCD00001800
• Z452434108
• DTXSID00215950
• AI3-34463
• InChI=1/C7H3Cl2N/c8-6-1-5(4-10)2-7(9)3-6/h1-3
• AKOS009158189
• D3261
• EY25KS4R7X
• 3,5-Dichlorobenzonitrile, 97%
• 3,5-Dichlorobenzonitrile,98%
• DB-022030
• DTXCID30138441

• MDL： MFCD00000758
• Inchi： 1S/C7H3Cl2N/c8-6-1-5(4-10)2-7(9)3-6/h1-3H
• InChI Key： PUJSUOGJGIECFQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C#N)C=1)Cl
• BRN： 2207019

Computed Properties

• Exact Mass: 170.96400
• Monoisotopic Mass: 170.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: White to yellowish crystal powder
• Density: 1.4980 (rough estimate)
• Melting Point: 66.0 to 69.0 deg-C
• Boiling Point: 283.76°C (rough estimate)
• Flash Point: 85.8 °C
• Refractive Index: 1.6000 (estimate)
• PSA: 23.79000
• LogP: 2.86508

3,5-Dichlorobenzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H312,H315-H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39-S36/37/39-S22
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：N
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides